Cas no 4078-20-0 (1-Aziridinepropanenitrile,a-methyl-)

• Product Name: 1-Aziridinepropanenitrile,a-methyl-
• CAS No: 4078-20-0
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• CID: 334036
• PubChem ID: 284024
• Update Time: 2025-04-19

1-Aziridinepropanenitrile,a-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Aziridinepropanenitrile,a-methyl-
• 3-(aziridin-1-yl)-2-methylpropanenitrile
• (+-)-3-Aziridino-2-methyl-propionitril
• 3-(1-Aziridinyl)-2-methylpropanenitrile
• 3-[N-Aziridyl]-2-methylpropionitrile
• 3-aziridin-1-yl-2-methyl-propionitrile
• AC1L5ZXO
• AC1Q4QLC
• AG-K-69698
• AR-1E5872
• CTK4I3744
• NSC139596
• 3-(1-Aziridinyl)-2-methylpropanenitrile #
• SCHEMBL11141671
• 4078-20-0
• NSC-139596
• DTXSID20300872
• AMGDOGFPHSSACT-UHFFFAOYSA-N

• Inchi： 1S/C6H10N2/c1-6(4-7)5-8-2-3-8/h6H,2-3,5H2,1H3
• InChI Key： AMGDOGFPHSSACT-UHFFFAOYSA-N
• SMILES： N1(CC(C#N)C)CC1

Computed Properties

• Exact Mass: 110.0845
• Monoisotopic Mass: 110.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• Density: 1.013
• Boiling Point: 200.5°C at 760 mmHg
• Flash Point: 77.1°C
• Refractive Index: 1.487
• PSA: 26.8
• LogP: 0.39958